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Compound of Interest

Compound Name:
2-{[2-

(Benzyloxy)benzyl]amino}ethanol

Cat. No.: B262553

Get Quote

Disclaimer: The following guide is based on the available Safety Data Sheet (SDS) and

technical information for 2-(Benzyloxy)ethanol (CAS No. 622-08-2). The user's original request

was for "2-benzyloxybenzylamino ethanol," for which a specific SDS could not be located.

While these compounds share structural similarities, their toxicological and reactivity profiles

may differ. This document should be used as a reference for potential hazards and safe

handling practices, but it is imperative to consult the specific SDS provided by the supplier for

the exact compound in use.

Introduction
As a Senior Application Scientist, this guide is intended to provide researchers, scientists, and

drug development professionals with a comprehensive understanding of the safety profile and

handling requirements for 2-(Benzyloxy)ethanol. This compound, also known as Benzyl

Cellosolve or Ethylene Glycol Monobenzyl Ether, is utilized in various research and industrial

applications, including as a solvent, a reagent in organic synthesis, and an intermediate in the

development of pharmaceuticals and cosmetics.[1][2] A thorough understanding of its

properties is crucial for ensuring laboratory safety and experimental integrity.
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This guide moves beyond a simple recitation of SDS sections to provide a deeper, more causal

understanding of the "why" behind the safety protocols. By integrating technical data with

practical, field-proven insights, this document aims to empower researchers to work with this

chemical safely and effectively.

Hazard Identification and Risk Assessment
2-(Benzyloxy)ethanol is classified as a hazardous chemical and requires careful handling.[1]

The primary hazards are summarized below, providing a foundation for the subsequent

handling protocols.

GHS Classification and Hazard Statements
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[3][4]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[3][4]

The "Warning" signal word is associated with these classifications.[1] These classifications are

derived from toxicological data and indicate that the substance can cause significant harm

upon exposure through common laboratory routes. The oral toxicity is a key concern, while skin

and eye irritation necessitate stringent use of personal protective equipment (PPE).[3]

Physicochemical Properties and Their Safety
Implications
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Understanding the physical and chemical properties of a substance is fundamental to

anticipating its behavior and implementing appropriate safety measures.
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Property Value Safety Implication Source

Appearance
Colorless liquid with a

faint, rose-like odor

The mild odor may not

provide an adequate

warning of hazardous

concentrations.

[4]

Molecular Formula C9H12O2 - [2]

Molecular Weight 152.19 g/mol - [2]

Boiling Point 256 °C (492.8 °F)

High boiling point

suggests low volatility

at room temperature,

but heating will

increase vapor

concentration.

[4]

Flash Point
110 °C (230 °F) -

closed cup

Classified as a

combustible liquid.

Must be kept away

from open flames and

high-heat sources.

[5]

Density 1.071 g/mL at 25 °C Denser than water. [2]

Solubility
Soluble in water,

alcohol, and ether

Spills can be cleaned

with water, but this

also means it can

easily contaminate

aqueous

environments.

[4]

Vapor Density 5.25 (Air = 1)

Vapors are much

heavier than air and

can accumulate in

low-lying areas,

creating a potential

inhalation hazard.

[4]
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Exposure Control and Personal Protection: A Self-
Validating System
The core of safe chemical handling lies in a multi-layered approach to exposure control. This

system should be self-validating, meaning that each layer of protection is designed to back up

the others.

Engineering Controls
Engineering controls are the first and most effective line of defense as they physically isolate

the hazard from the user.

Ventilation: All work with 2-(Benzyloxy)ethanol should be conducted in a well-ventilated area.

[1] A certified chemical fume hood is required when heating the substance or when there is a

potential for aerosol generation. The high vapor density of this compound underscores the

importance of local exhaust ventilation to prevent the accumulation of vapors in the breathing

zone and at floor level.[4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[1] This is not a mere compliance checkbox; the corrosive

nature of many chemicals means that immediate drenching is critical to minimizing tissue

damage.

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection of PPE must

be based on a thorough risk assessment of the specific procedures being performed.

Eye and Face Protection: Chemical safety goggles are mandatory.[1] If there is a splash

hazard, a face shield should be worn in addition to goggles. Standard safety glasses do not

provide adequate protection from splashes.

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[3] Nitrile

gloves are a common choice, but it is crucial to check the manufacturer's glove
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compatibility data for breakthrough time and permeation rate for 2-(Benzyloxy)ethanol.

Always inspect gloves for tears or pinholes before use.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: Not typically required for small-scale use in a properly functioning

fume hood.[3] However, if engineering controls are insufficient or in the event of a large spill,

a respirator with an appropriate organic vapor cartridge (e.g., type ABEK (EN14387)) may be

necessary.[5]

The following diagram illustrates the logical flow of selecting appropriate controls.
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Exposure Control Workflow for 2-(Benzyloxy)ethanol

Task Involving 2-(Benzyloxy)ethanol

Assess Risk:
- Scale of work?

- Heating?
- Aerosol generation?

Implement Engineering Controls

Always

Use Chemical Fume Hood

If heating or aerosol risk

Well-Ventilated Benchtop

Small scale, no heating

Select Appropriate PPE

Chemical Goggles

Mandatory

Resistant Gloves (e.g., Nitrile)

Mandatory

Lab Coat

Mandatory

Consider Respirator (Spill/High Conc.)

If controls fail or spill

Add Face Shield (Splash Hazard)

If splash risk

Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for selecting exposure controls.
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Safe Handling, Storage, and Disposal Protocols
Adherence to strict protocols for handling, storage, and disposal is essential for maintaining a

safe laboratory environment.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and all

necessary PPE is donned correctly. Confirm the location of the nearest eyewash station and

safety shower.

Dispensing: Dispense the chemical in a fume hood, avoiding splashing. Keep containers

closed when not in use to minimize vapor release.

Heating: If heating is required, use a controlled heating source like a heating mantle or a

sand bath. Avoid open flames.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Decontaminate the work area.

Hygiene: Do not eat, drink, or smoke in areas where chemicals are handled.[3]

Storage Requirements
Location: Store in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed

to prevent leakage and contamination.

Incompatibilities: Store away from strong oxidizing agents.[1] Incompatible materials can

react violently, leading to fire or the release of toxic gases.

Container: Keep in the original, properly labeled container.

Accidental Release and Disposal Measures
Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/252867
https://www.fishersci.com/store/msds?partNumber=AC314650250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/622-08-2-A0047842-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314650250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC314650250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b262553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for disposal.

Do not allow the chemical to enter drains or waterways.[3]

Waste Disposal: Dispose of waste chemical and contaminated materials through an

approved waste disposal facility.[1] Do not dispose of it down the drain. Follow all local, state,

and federal regulations for hazardous waste disposal.

The following diagram illustrates the key relationships in safe chemical management.

Lifecycle Management of 2-(Benzyloxy)ethanol

Safe Handling

- Use Fume Hood
- Wear PPE

- Avoid Ingestion/Inhalation

Proper Storage

- Cool, Dry, Ventilated
- Tightly Closed Container

- Away from Oxidizers

After Use

Spill Response

- Evacuate & Ventilate
- Absorb with Inert Material

- Collect for Disposal

If Accident Occurs

Waste Disposal

- Approved Waste Facility
- Do Not Use Drains
- Follow Regulations

Routine Waste

Before Use

Collected Waste

Click to download full resolution via product page
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Caption: Chemical lifecycle and safety protocols.

First-Aid and Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First-Aid Measures Source

Ingestion

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth. Do NOT

induce vomiting.

[1]

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or doctor

if you feel unwell.

[1][3]

Skin Contact

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[1]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1]
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Specific Hazards: The substance is combustible.[5] Hazardous combustion products include

carbon monoxide and carbon dioxide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Conclusion
This guide provides a detailed framework for the safe handling of 2-(Benzyloxy)ethanol,

grounded in an understanding of its chemical properties and associated hazards. By

implementing robust engineering controls, utilizing appropriate personal protective equipment,

and adhering to strict handling and disposal protocols, researchers can mitigate the risks

associated with this compound. The ultimate responsibility for safety lies with the individual

user, who must combine the information in this guide and the official SDS with a vigilant and

proactive approach to laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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